Cas no 2034440-99-6 (2-{[1-(thiophene-3-carbonyl)piperidin-3-yl]oxy}pyrazine)

2-{[1-(Thiophene-3-carbonyl)piperidin-3-yl]oxy}pyrazine is a heterocyclic compound featuring a pyrazine core linked to a piperidinyloxy moiety, further functionalized with a thiophene-3-carbonyl group. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The thiophene and pyrazine rings contribute to enhanced binding affinity and electronic characteristics, while the piperidine scaffold offers conformational flexibility. Its modular design allows for further derivatization, facilitating applications in drug discovery, particularly as a potential intermediate for kinase inhibitors or receptor modulators. The compound's balanced lipophilicity and steric profile may improve bioavailability, underscoring its utility in medicinal chemistry optimization.
2-{[1-(thiophene-3-carbonyl)piperidin-3-yl]oxy}pyrazine structure
2034440-99-6 structure
Product Name:2-{[1-(thiophene-3-carbonyl)piperidin-3-yl]oxy}pyrazine
CAS No:2034440-99-6
MF:C14H15N3O2S
MW:289.352801561356
CID:5351133
Update Time:2025-06-08

2-{[1-(thiophene-3-carbonyl)piperidin-3-yl]oxy}pyrazine Chemical and Physical Properties

Names and Identifiers

    • (3-(pyrazin-2-yloxy)piperidin-1-yl)(thiophen-3-yl)methanone
    • (3-pyrazin-2-yloxypiperidin-1-yl)-thiophen-3-ylmethanone
    • 2-{[1-(thiophene-3-carbonyl)piperidin-3-yl]oxy}pyrazine
    • Inchi: 1S/C14H15N3O2S/c18-14(11-3-7-20-10-11)17-6-1-2-12(9-17)19-13-8-15-4-5-16-13/h3-5,7-8,10,12H,1-2,6,9H2
    • InChI Key: RRWXJAJVIMNRSD-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C(N1CCCC(C1)OC1C=NC=CN=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 342
  • XLogP3: 1.5
  • Topological Polar Surface Area: 83.6

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Additional information on 2-{[1-(thiophene-3-carbonyl)piperidin-3-yl]oxy}pyrazine

Comprehensive Analysis of 2-{[1-(thiophene-3-carbonyl)piperidin-3-yl]oxy}pyrazine (CAS No. 2034440-99-6): Structure, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical and agrochemical research, 2-{[1-(thiophene-3-carbonyl)piperidin-3-yl]oxy}pyrazine (CAS No. 2034440-99-6) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique thiophene and pyrazine moieties, offers a versatile scaffold for drug discovery and material science applications. Its molecular structure combines a piperidine ring linked to a thiophene-3-carbonyl group, further functionalized with a pyrazine derivative, making it a promising candidate for targeted therapeutic interventions.

The compound’s CAS number 2034440-99-6 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and catalysis. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, topics trending in AI-driven drug design forums. Recent studies highlight its role in optimizing bioavailability and binding affinity, addressing common challenges in small-molecule drug development.

From a synthetic perspective, 2-{[1-(thiophene-3-carbonyl)piperidin-3-yl]oxy}pyrazine exemplifies advancements in green chemistry. Its synthesis often involves microwave-assisted reactions or flow chemistry techniques—hot topics in sustainable lab practices. The incorporation of a thiophene ring enhances its electronic properties, making it valuable for organic electronics, another area gaining traction in search queries related to renewable materials.

Analytical characterization of this compound typically employs HPLC-MS and NMR spectroscopy, with researchers emphasizing purity optimization—a frequent concern in peer-reviewed discussions. Its logP and solubility profiles are also widely analyzed, aligning with industry demands for QSAR modeling and ADMET prediction tools.

Beyond pharmaceuticals, CAS 2034440-99-6 sparks interest in crop protection research, where its heterocyclic framework shows potential for novel pesticide formulations. This dual applicability resonates with current cross-disciplinary trends, bridging life sciences and agrochemical innovation.

As the scientific community prioritizes structure-activity relationships (SAR), this compound’s 3D conformation and hydrogen-bonding capacity are under scrutiny. Computational chemists frequently explore its docking simulations, tying into popular searches about AI-augmented molecular design. Such studies often reference its piperidin-3-yloxy linkage as a critical pharmacophore.

Regulatory databases list 2034440-99-6 under research-grade classification, with no reported restrictions—a key detail for compliance-conscious laboratories. Patent literature reveals its inclusion in several composition-of-matter claims, particularly for metabolic disorder therapeutics, a high-growth sector in biomedical SEO trends.

In summary, 2-{[1-(thiophene-3-carbonyl)piperidin-3-yl]oxy}pyrazine represents a nexus of innovation across multiple disciplines. Its multi-target potential and synthetic adaptability position it as a compelling subject for future research, answering pressing questions in both drug discovery pipelines and functional material development.

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